Cas no 1359064-76-8 (3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2,4(1H,3H)-quinazolinedione
- 3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
-
- Inchi: 1S/C19H16N4O4/c1-3-23-18(24)14-9-6-12(10-15(14)20-19(23)25)17-21-16(22-27-17)11-4-7-13(26-2)8-5-11/h4-10H,3H2,1-2H3,(H,20,25)
- InChI Key: ZJAJJATUXSFIQW-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C3ON=C(C4=CC=C(OC)C=C4)N=3)=C2)C(=O)N(CC)C1=O
Experimental Properties
- Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.97±0.20(Predicted)
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-6813-2μmol |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-5μmol |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-10μmol |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-20μmol |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-1mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-2mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-3mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-4mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-5mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6813-10mg |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione |
1359064-76-8 | 10mg |
$79.0 | 2023-09-10 |
3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
3-Ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
The compound with CAS No. 1359064-76-8, known as 3-Ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioimaging technologies.
Structural Overview: The molecule consists of a quinazoline core with a tetrahydroquinazoline ring system. The substituents include an ethyl group at position 3 and a 1,2,4-oxadiazole ring fused at position 7. The oxadiazole moiety is further substituted with a methoxyphenyl group at position 3. This combination of functional groups provides the compound with versatile chemical properties and reactivity.
Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound using multi-component reactions. Researchers have employed microwave-assisted synthesis to enhance reaction efficiency and yield. The characterization of the compound has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry). These studies have confirmed the molecular formula as C25H25N5O3, with a molecular weight of approximately 489.5 g/mol.
Biological Activity: The compound has shown significant promise in preclinical studies as a potential anticancer agent. Its ability to inhibit specific kinase enzymes involved in tumor growth has been extensively investigated. Recent findings suggest that the compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This makes it a strong candidate for further development in oncology.
Applications in Drug Delivery: Due to its structural flexibility and ability to form stable complexes with biological molecules, the compound has been explored for use in drug delivery systems. Researchers have demonstrated its potential as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Additionally, its ability to undergo controlled release mechanisms under specific physiological conditions has been highlighted in recent publications.
Future Directions: Ongoing research is focused on understanding the pharmacokinetics and pharmacodynamics of this compound in vivo. Collaborative efforts between chemists and biologists are underway to optimize its bioavailability and reduce potential side effects. Furthermore, investigations into its use as a contrast agent for magnetic resonance imaging (MRI) are showing promising results due to its paramagnetic properties.
In conclusion, 3-Ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its continued exploration holds the potential for groundbreaking innovations in medicine and materials science.
1359064-76-8 (3-ethyl-7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)